Cas no 2171695-51-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-iodophenyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-iodophenyl)carbamoylpropanoic acid
• CAS No: 2171695-51-3
• MF: C₂₅H₂₀FIN₂O₅
• MW: 574.339582443237
• CID: 6429335
• PubChem ID: 165541403
• Update Time: 2025-06-09

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-iodophenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-iodophenyl)carbamoylpropanoic acid
• EN300-1494131
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-fluoro-2-iodophenyl)carbamoyl]propanoic acid
• 2171695-51-3

• Inchi： 1S/C25H20FIN2O5/c26-14-9-10-21(20(27)11-14)28-24(32)22(12-23(30)31)29-25(33)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： CBEMFWVHFHTDBM-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 574.04010g/mol
• Monoisotopic Mass: 574.04010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-iodophenyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-iodophenyl)carbamoylpropanoic Acid (CAS No. 2171695-51-3)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-iodophenyl)carbamoylpropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171695-51-3, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various biological applications. The presence of a fluorenylmethoxycarbonyl moiety and an iodinated aromatic ring in its structure suggests potential interactions with biological targets, making it a subject of intense study in medicinal chemistry.

The structural framework of this compound is characterized by a propanoic acid backbone, which is further modified by the introduction of amino and carbamoyl functional groups. The use of a fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it is commonly employed in peptide synthesis to safeguard the amino group during chemical reactions. This protective strategy ensures that the amino group remains available for subsequent modifications, allowing for greater flexibility in the synthesis of more complex molecules.

The incorporation of a 4-fluoro-2-iodophenyl group adds another layer of complexity to the molecule. Fluoro-substituted aromatic compounds are well-documented for their enhanced binding affinity and metabolic stability, which are critical factors in drug design. The iodine atom, on the other hand, can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, providing a versatile route to derivatives with tailored properties.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their unique physicochemical properties. These properties include improved lipophilicity, reduced metabolic clearance, and enhanced binding affinity to biological targets. For instance, studies have shown that fluorine substitution can significantly alter the pharmacokinetic profile of drugs, leading to prolonged half-lives and increased bioavailability. This has made fluorinated compounds indispensable in the development of modern therapeutics.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-iodophenyl)carbamoylpropanoic acid involves multiple steps that require precise control over reaction conditions. The Fmoc group must be introduced at an appropriate stage to prevent unwanted side reactions, while the iodination step must be carefully monitored to avoid over-reaction or decomposition. Advanced synthetic techniques, such as flow chemistry and automated parallel synthesis, have been employed to optimize these processes and ensure high yields and purity.

The potential applications of this compound are vast and span across various therapeutic areas. Its structural features suggest that it may exhibit activity against enzymes and receptors involved in cancer progression. For example, the combination of a fluorenylmethoxycarbonyl moiety and an iodinated aromatic ring could mimic natural substrates or inhibitors of key metabolic pathways disrupted in tumor cells. Preliminary computational studies have indicated that this compound may interact with enzymes such as kinases and proteases, which are often overexpressed in cancerous tissues.

Moreover, the propanoic acid backbone provides a suitable scaffold for further derivatization into more complex molecules. By introducing additional functional groups or modifying existing ones, researchers can fine-tune the pharmacological properties of this compound. This adaptability makes it an attractive candidate for structure-based drug design initiatives aimed at developing novel therapeutics with improved efficacy and reduced side effects.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-iodophenyl)carbamoylpropanoic acid (CAS No. 2171695-51-3) represents a significant advancement in molecular design within the pharmaceutical industry. Its unique structural features and potential biological activities position it as a valuable tool for researchers exploring new therapeutic strategies. As our understanding of fluorinated compounds continues to grow, so too will the applications of this remarkable molecule in drug discovery and development.